4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole

• IUPAC Name: 4-methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C15H20N4OS/c1-11-3-4-14(18-17-11)20-9-13-5-7-19(8-6-13)15-16-12(2)10-21-15/h3-4,10,13H,5-9H2,1-2H3
• InChI Key: NCJAHONAIMAUOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)C3=NC(=CS3)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a thiazole derivative that has been found to possess a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole is converted into a toxic metabolite called MPP+ in the brain, which selectively destroys dopamine-producing neurons in the substantia nigra. This leads to a decrease in dopamine levels in the brain, which is a hallmark of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the selective destruction of dopamine-producing neurons in the brain, the induction of oxidative stress, and the activation of glial cells. These effects have been used to create animal models of Parkinson's disease for research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole in lab experiments is its ability to selectively destroy dopamine-producing neurons in the brain, which makes it a useful tool for studying Parkinson's disease. However, one of the limitations of using this compound is that it can be toxic to other cell types in the brain, which can lead to unwanted side effects.

Future Directions

There are many potential future directions for research involving 4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole. One possible direction is the development of new animal models of Parkinson's disease that more closely resemble the human disease. Another possible direction is the study of the molecular mechanisms underlying the selective toxicity of this compound to dopamine-producing neurons. Additionally, this compound could be used to study the role of glial cells in Parkinson's disease and other neurodegenerative disorders.

Synthesis Methods

4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole can be synthesized using a variety of methods, including the reaction of 2-chloro-4-methylthiazole with 6-methylpyridazin-3-ylmethanol in the presence of a base. Other methods include the reaction of 2-bromo-4-methylthiazole with 6-methylpyridazin-3-ylmethanol and the reaction of 2-chloro-4-methylthiazole with 6-methylpyridazin-3-ylmethylamine.

Scientific Research Applications

4-Methyl-2-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the study of this compound as a potential treatment for Parkinson's disease. This compound has been found to selectively destroy dopamine-producing neurons in the brain, leading to symptoms that resemble Parkinson's disease. This property has been used to create animal models of Parkinson's disease for research purposes.